Cas no 72511-60-5 (Ethanol, 2,2,2-trifluoro-, 4-nitrobenzoate)

• Product Name: Ethanol, 2,2,2-trifluoro-, 4-nitrobenzoate
• CAS No: 72511-60-5
• MF: C₉H₈F₃NO₅
• MW: 267.15873336792
• CID: 543804
• PubChem ID: 71404405
• Update Time: 2025-04-19

Ethanol, 2,2,2-trifluoro-, 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2,2-trifluoro-, 4-nitrobenzoate
• 4-nitrobenzoic acid,2,2,2-trifluoroethanol
• 4-Nitrobenzoic acid--2,2,2-trifluoroethan-1-ol (1/1)
• 72511-60-5
• DTXSID60825256

• Inchi： 1S/C7H5NO4.C2H3F3O/c9-7(10)5-1-3-6(4-2-5)8(11)12;3-2(4,5)1-6/h1-4H,(H,9,10);6H,1H2
• InChI Key： XKXAGFPAZNLYPZ-UHFFFAOYSA-N
• SMILES： FC(CO)(F)F.OC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 267.03544
• Monoisotopic Mass: 267.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103Ų

Experimental Properties

• PSA: 100.67